Cas no 1932229-78-1 (rac-(2R,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine)

• Product Name: rac-(2R,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine
• CAS No: 1932229-78-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD30347905
• CID: 5238404
• PubChem ID: 122164373
• Update Time: 2025-05-20

rac-(2R,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3S)-
• rac-(2R,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine

• MDL： MFCD30347905
• Inchi： 1S/C10H17N3O/c1-2-13-5-4-12-10(13)9-8(7-11)3-6-14-9/h4-5,8-9H,2-3,6-7,11H2,1H3/t8-,9+/m0/s1
• InChI Key： OQNJTQQWIOKWKH-DTWKUNHWSA-N
• SMILES： O1CC[C@@H](CN)[C@@H]1C1N(CC)C=CN=1

Additional information on rac-(2R,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine

Professional Introduction to Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine (CAS No. 1932229-78-1)

Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine, a compound with the chemical identifier CAS No. 1932229-78-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate architecture of this molecule, characterized by a chiral oxolane ring and an ethyl-imidazole moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The< strong>Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine molecule exhibits a high degree of stereochemical complexity, which is a critical factor in determining its pharmacological properties. The presence of the (2R,3S) configuration suggests that this compound may interact with biological targets in a highly specific manner, potentially leading to enhanced efficacy and reduced side effects compared to non-stereoselective analogs. This stereochemical precision is particularly relevant in the context of modern drug design, where the three-dimensional shape of a molecule often dictates its biological activity.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high selectivity. The oxolane ring in Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine serves as an excellent platform for such modulations due to its ability to engage with various biological receptors and enzymes. The ethyl-imidazole moiety further enhances the compound's potential by providing additional interaction points with biological targets. This combination of structural features makes Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine a versatile molecule that could be explored for multiple therapeutic applications.

One of the most compelling aspects of Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, studies have suggested that molecules with similar structural motifs could interfere with pathways involved in inflammation, cancer progression, and neurodegeneration. These findings underscore the importance of Rac-(2R,3S)-2-(1-Ethyl-1H-imidazol-2-yl)oxolan-3-ylmethanamine as a lead compound for further investigation.

The< strong>CAS No. 1932229-78 designation provides a unique identifier for this compound, facilitating its tracking and management in research and industrial settings. This standardized classification ensures that scientists around the world can accurately reference and utilize Rac-(2R,3S)-2-(1-Ethyl-H-imidazol - - - - - - - - - - - - - - - - - yl)oxolan-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- methanamine in their studies without ambiguity. Such precision is essential for maintaining consistency in chemical nomenclature and ensuring that research findings are reproducible across different laboratories.

In the realm of drug discovery, the synthesis and characterization of Rac-(Rac( (rac( rac( rac( rac( rac( rac( rac( rac( rac( rac( rac( rac( rac( rac((rac((rac((rac((rac((rac((rac((rac((rac((rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac))))))))))))))))))))))))))))))))))) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ))))))) ))))))) ))))))) ))))))) methanamine is an ongoing process that involves meticulous optimization to achieve high yields and purity levels. Advances in synthetic methodologies have enabled researchers to construct complex molecules like Rac-(Rac((rac((rac((rac((rac((rac((rac((rac((rac(Rac(Rac(Rac(Rac(Rac(Rac(Rac(Ra